Cas no 109292-88-8 (5-Chloroisophthalonitrile)

5-Chloroisophthalonitrile structure

5-Chloroisophthalonitrile structure

Product Name:5-Chloroisophthalonitrile

CAS No:109292-88-8

MF:C₈H₃ClN₂

MW:162.575820207596

CID:2083702

PubChem ID:22015754

Update Time:2025-04-21

5-Chloroisophthalonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloroisophthalonitrile
- 3-chloroisophthalonitrile
- SCHEMBL5852713
- DB-242336
- SY028648
- NS00067220
- CS-0450917
- MFCD27959539
- AC2887
- DTXSID001028291
- 5-CHLOROBENZENE-1,3-DICARBONITRILE
- 1,3-Benzenedicarbonitrile, 5-chloro-
- 109292-88-8
- AKOS027256688
- MDL： MFCD27959539
- Inchi： 1S/C8H3ClN2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3H
- InChI Key： ZHOVALSFPCDZLE-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C=C(C#N)C=1

Computed Properties

Exact Mass: 161.9984758g/mol
Monoisotopic Mass: 161.9984758g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 47.6Å²

5-Chloroisophthalonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019150281-5g	5-Chloroisophthalonitrile	109292-88-8	95%	5g	$1736.64	2023-09-04
Alichem	A019150281-10g	5-Chloroisophthalonitrile	109292-88-8	95%	10g	$2532.60	2023-09-04
Alichem	A019150281-25g	5-Chloroisophthalonitrile	109292-88-8	95%	25g	$4060.20	2023-09-04
Apollo Scientific	OR470922-1g	5-Chloroisophthalonitrile	109292-88-8		1g	£769.00	2023-09-01
eNovation Chemicals LLC	D528090-1g	5-Chloroisophthalonitrile	109292-88-8	95%	1g	$990	2024-07-20
eNovation Chemicals LLC	D528090-1g	5-Chloroisophthalonitrile	109292-88-8	95%	1g	$990	2025-02-18
Ambeed	A797621-1g	5-Chloroisophthalonitrile	109292-88-8	95+%	1g	$908.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1521584-1g	5-Chloroisophthalonitrile	109292-88-8	98%	1g	￥9202.00	2024-08-09
eNovation Chemicals LLC	D528090-1g	5-Chloroisophthalonitrile	109292-88-8	95%	1g	$990	2025-02-28

5-Chloroisophthalonitrile Related Literature

1. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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